molecular formula C8H7BrN2O2 B8609757 3-(5-Bromopyridin-3-yl)oxazolidin-2-one

3-(5-Bromopyridin-3-yl)oxazolidin-2-one

Cat. No. B8609757
M. Wt: 243.06 g/mol
InChI Key: TXUFQMBBONHEQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5-Bromopyridin-3-yl)oxazolidin-2-one is a useful research compound. Its molecular formula is C8H7BrN2O2 and its molecular weight is 243.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(5-Bromopyridin-3-yl)oxazolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-Bromopyridin-3-yl)oxazolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(5-Bromopyridin-3-yl)oxazolidin-2-one

Molecular Formula

C8H7BrN2O2

Molecular Weight

243.06 g/mol

IUPAC Name

3-(5-bromopyridin-3-yl)-1,3-oxazolidin-2-one

InChI

InChI=1S/C8H7BrN2O2/c9-6-3-7(5-10-4-6)11-1-2-13-8(11)12/h3-5H,1-2H2

InChI Key

TXUFQMBBONHEQU-UHFFFAOYSA-N

Canonical SMILES

C1COC(=O)N1C2=CC(=CN=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

An argon purged flask (100 mL) is charged with reagent 3-bromo-5-iodopyridine (200 mg, 0.704 mmol), 2-oxazolidone (61.3 mg, 0.704 mmol), tris(dibenzylideneacetone)dipalladium(0) (64.5 mg, 0.07 mmol), 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (61.1 mg, 0.106 mmol), and cesium carbonate (459 mg, 1.409 mmol). Toluene (bubbled with argon before use, 14 mL) is then added. The resulting mixture is heated at 90° C. under argon for 16 h. The mixture is filtered through diatomaceous earth and washed with MeOH (30 mL). The filtrate is concentrated. The resulting crude product is purified by normal phase chromatography using 0-4.5% MeOH in DCM as the gradient to afford 3-(5-bromo-pyridin-3-yl)-oxazolidin-2-one (60 mg, 35% yield).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
61.3 mg
Type
reactant
Reaction Step One
Quantity
61.1 mg
Type
reactant
Reaction Step One
Quantity
459 mg
Type
reactant
Reaction Step One
Quantity
64.5 mg
Type
catalyst
Reaction Step One
Quantity
14 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.